Tert-butyl 4-bromo-1-oxoisoindoline-2-carboxylate
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Overview
Description
Tert-butyl 4-bromo-1-oxoisoindoline-2-carboxylate is a chemical compound with the molecular formula C13H14BrNO3 . It has a molecular weight of 312.16 . The compound is typically stored at temperatures between 0-5°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H14BrNO3/c1-13(2,3)18-12(17)15-7-9-8(11(15)16)5-4-6-10(9)14/h4-6H,7H2,1-3H3 .Physical and Chemical Properties Analysis
This compound is a white solid . It has a density of 1.4±0.1 g/cm3 .Scientific Research Applications
Synthetic Applications in Chemical Industry
Tert-butyl 4-bromo-1-oxoisoindoline-2-carboxylate is not directly discussed in the available literature. However, compounds structurally similar or related to it, mainly comprising tertiary butyl groups, have been studied extensively. Their applications, primarily as intermediates in synthetic chemistry, have been documented. For instance, tert-butyl groups are integral in the synthesis of various organic compounds due to their steric properties and ease of deprotection. They are involved in Friedel-Crafts alkylation, a key reaction in synthesizing aromatic ketones like raspberry ketone. They also play a role in the rearrangement of alkyl phenyl ethers, aromatic alkylation of phenols, and substrate-selective acetalization, among other reactions. These processes underscore the importance of tert-butyl-containing compounds in synthesizing flavors, fragrances, and pharmaceuticals, highlighting their versatility and utility in chemical synthesis (Tateiwa & Uemura, 1997).
Safety and Hazards
The safety information for Tert-butyl 4-bromo-1-oxoisoindoline-2-carboxylate indicates that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335) . The recommended precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Mechanism of Action
Target of Action
Tert-butyl 4-bromo-1-oxoisoindoline-2-carboxylate is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , indicating that they may have multiple targets of action.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound interacts with its targets to modulate their function, leading to these effects.
Biochemical Pathways
Given the wide range of biological activities associated with indole derivatives , it can be inferred that this compound may affect multiple biochemical pathways.
Result of Action
The wide range of biological activities associated with indole derivatives suggests that this compound may have diverse molecular and cellular effects.
Properties
IUPAC Name |
tert-butyl 7-bromo-3-oxo-1H-isoindole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrNO3/c1-13(2,3)18-12(17)15-7-9-8(11(15)16)5-4-6-10(9)14/h4-6H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSYDNTZMVORVFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2=C(C1=O)C=CC=C2Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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